Superoxide
Superoxide
Superoxide, also known as hyperoxid or superoxide anion, belongs to the class of inorganic compounds known as non-metal superoxides. These are inorganic non-metallic compounds containing a superoxide as its largest oxoanion. Within the cell, superoxide is primarily located in the cytoplasm, mitochondria, nucleus and peroxisome. Superoxide exists in all eukaryotes, ranging from yeast to humans. In humans, superoxide is involved in the degradation OF superoxides pathway. Outside of the human body, superoxide can be found in a number of food items such as moth bean, atlantic herring, american cranberry, and japanese pumpkin. This makes superoxide a potential biomarker for the consumption of these food products.
Superoxide is a diatomic oxygen, an inorganic radical anion, an oxygen radical and a member of reactive oxygen species. It has a role as a human metabolite, an Escherichia coli metabolite and a mouse metabolite.
Highly reactive compounds produced when oxygen is reduced by a single electron. In biological systems, they may be generated during the normal catalytic function of a number of enzymes and during the oxidation of hemoglobin to METHEMOGLOBIN. In living organisms, SUPEROXIDE DISMUTASE protects the cell from the deleterious effects of superoxides.
Superoxide is a diatomic oxygen, an inorganic radical anion, an oxygen radical and a member of reactive oxygen species. It has a role as a human metabolite, an Escherichia coli metabolite and a mouse metabolite.
Highly reactive compounds produced when oxygen is reduced by a single electron. In biological systems, they may be generated during the normal catalytic function of a number of enzymes and during the oxidation of hemoglobin to METHEMOGLOBIN. In living organisms, SUPEROXIDE DISMUTASE protects the cell from the deleterious effects of superoxides.
Brand Name:
Vulcanchem
CAS No.:
11062-77-4
VCID:
VC0077818
InChI:
InChI=1S/HO2/c1-2/h1H/p-1
SMILES:
[O-][O]
Molecular Formula:
O2(−)
O2-
O2-
Molecular Weight:
31.999 g/mol
Superoxide
CAS No.: 11062-77-4
Main Products
VCID: VC0077818
Molecular Formula: O2(−)
O2-
Molecular Weight: 31.999 g/mol
| CAS No. | 11062-77-4 |
|---|---|
| Product Name | Superoxide |
| Molecular Formula | O2(−) O2- |
| Molecular Weight | 31.999 g/mol |
| Standard InChI | InChI=1S/HO2/c1-2/h1H/p-1 |
| Standard InChIKey | OUUQCZGPVNCOIJ-UHFFFAOYSA-M |
| SMILES | [O-][O] |
| Canonical SMILES | [O-][O] |
| Physical Description | Solid |
| Description | Superoxide, also known as hyperoxid or superoxide anion, belongs to the class of inorganic compounds known as non-metal superoxides. These are inorganic non-metallic compounds containing a superoxide as its largest oxoanion. Within the cell, superoxide is primarily located in the cytoplasm, mitochondria, nucleus and peroxisome. Superoxide exists in all eukaryotes, ranging from yeast to humans. In humans, superoxide is involved in the degradation OF superoxides pathway. Outside of the human body, superoxide can be found in a number of food items such as moth bean, atlantic herring, american cranberry, and japanese pumpkin. This makes superoxide a potential biomarker for the consumption of these food products. Superoxide is a diatomic oxygen, an inorganic radical anion, an oxygen radical and a member of reactive oxygen species. It has a role as a human metabolite, an Escherichia coli metabolite and a mouse metabolite. Highly reactive compounds produced when oxygen is reduced by a single electron. In biological systems, they may be generated during the normal catalytic function of a number of enzymes and during the oxidation of hemoglobin to METHEMOGLOBIN. In living organisms, SUPEROXIDE DISMUTASE protects the cell from the deleterious effects of superoxides. |
| Synonyms | Superoxide Superoxide Anion Superoxide Radical Superoxides |
| PubChem Compound | 5359597 |
| Last Modified | Dec 23 2021 |
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